4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-(4-ethoxyphenyl)-1H-1,2,3-triazol-5-amine

• IUPAC Name: 5-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-3-(4-ethoxyphenyl)triazol-4-amine
• InChI: InChI=1S/C18H15ClN6O2/c1-2-26-14-9-7-13(8-10-14)25-16(20)15(22-24-25)18-21-17(23-27-18)11-3-5-12(19)6-4-11/h3-10H,2,20H2,1H3
• InChI Key: FYEWIJPWQRLWJJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=C(N=N2)C3=NC(=NO3)C4=CC=C(C=C4)Cl)N
• Molecular Formula: C18H15ClN6O2
• Molecular Weight: 382.8 g/mol

Description

The compound contains several functional groups including a chlorophenyl group, an oxadiazole ring, a triazole ring, and an ethoxyphenyl group. Compounds with these functional groups often exhibit various biological activities.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, similar compounds are often synthesized through a series of reactions including esterification, hydrazination, salt formation, and cyclization.

Molecular Structure Analysis

The compound contains an oxadiazole ring and a triazole ring, which are both five-membered heterocyclic rings. These rings often participate in π-π interactions, which can stabilize the molecular structure.

Scientific Research Applications

Antiviral Activity

Indole derivatives, to which our compound belongs, have shown promise as antiviral agents. For instance:

• . One specific compound, methyl 6-amino-4-isobutoxy-1H-indole-2-carboxylate , exhibited significant antiviral effects.
• . Compounds like 1-(5-fluoro-3-phenyl-1H-indole-2-carbonyl)-4-methylthiosemicarbazide demonstrated remarkable activity.

Anti-HIV Activity

. Further investigations could reveal whether our compound shares similar activity.

Antimicrobial and Antitubercular Activity

Indole derivatives have been investigated as antimicrobial agents. Our compound’s unique triazole and oxadiazole moieties may contribute to its antimicrobial potential. Screening against bacterial and fungal strains could provide valuable insights.